Cas no 862831-21-8 (N-2-(3,4-dimethoxyphenyl)ethyl-2-(1,2-dimethyl-1H-indol-3-yl)-2-oxoacetamide)

• Product Name: N-2-(3,4-dimethoxyphenyl)ethyl-2-(1,2-dimethyl-1H-indol-3-yl)-2-oxoacetamide
• CAS No: 862831-21-8
• MF: C₂₂H₂₄N₂O₄
• MW: 380.436965942383
• CID: 6216034
• PubChem ID: 7087303
• Update Time: 2025-06-23

N-2-(3,4-dimethoxyphenyl)ethyl-2-(1,2-dimethyl-1H-indol-3-yl)-2-oxoacetamide Chemical and Physical Properties

Names and Identifiers

• N-2-(3,4-dimethoxyphenyl)ethyl-2-(1,2-dimethyl-1H-indol-3-yl)-2-oxoacetamide
• AKOS024594980
• 862831-21-8
• N-[2-(3,4-dimethoxyphenyl)ethyl]-2-(1,2-dimethylindol-3-yl)-2-oxoacetamide
• MLS001201525
• SMR000640911
• F0675-0573
• HMS2949O13
• N-(3,4-dimethoxyphenethyl)-2-(1,2-dimethyl-1H-indol-3-yl)-2-oxoacetamide
• CHEMBL2144995
• N-[2-(3,4-dimethoxyphenyl)ethyl]-2-(1,2-dimethyl-1H-indol-3-yl)-2-oxoacetamide

• Inchi： 1S/C22H24N2O4/c1-14-20(16-7-5-6-8-17(16)24(14)2)21(25)22(26)23-12-11-15-9-10-18(27-3)19(13-15)28-4/h5-10,13H,11-12H2,1-4H3,(H,23,26)
• InChI Key： LILGMROHODYYEN-UHFFFAOYSA-N
• SMILES： O=C(C(NCCC1C=CC(=C(C=1)OC)OC)=O)C1=C(C)N(C)C2C=CC=CC=21

Computed Properties

• Exact Mass: 380.17360725g/mol
• Monoisotopic Mass: 380.17360725g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 555
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 69.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives N-alkylindoles

Additional information on N-2-(3,4-dimethoxyphenyl)ethyl-2-(1,2-dimethyl-1H-indol-3-yl)-2-oxoacetamide

Comprehensive Overview of N-2-(3,4-dimethoxyphenyl)ethyl-2-(1,2-dimethyl-1H-indol-3-yl)-2-oxoacetamide (CAS No. 862831-21-8)

The compound N-2-(3,4-dimethoxyphenyl)ethyl-2-(1,2-dimethyl-1H-indol-3-yl)-2-oxoacetamide, identified by its CAS No. 862831-21-8, is a specialized organic molecule that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the class of indole derivatives, which are renowned for their diverse biological activities and applications in drug discovery. The unique structural features of this molecule, including the dimethoxyphenyl and dimethylindole moieties, contribute to its potential as a lead compound in the development of novel therapeutics.

In recent years, the scientific community has shown increasing interest in indole-based compounds due to their role in modulating various biological pathways. The N-2-(3,4-dimethoxyphenyl)ethyl-2-(1,2-dimethyl-1H-indol-3-yl)-2-oxoacetamide is no exception, with researchers exploring its potential applications in areas such as neuroprotection, anti-inflammatory agents, and enzyme inhibition. Its structural complexity and functional groups make it a promising candidate for further investigation in the context of central nervous system (CNS) disorders and metabolic diseases.

The synthesis of CAS No. 862831-21-8 involves multi-step organic reactions, including amidation and oxoacetamide formation, which are critical for achieving the desired purity and yield. Advanced analytical techniques such as nuclear magnetic resonance (NMR) and high-performance liquid chromatography (HPLC) are employed to characterize and validate the compound's structure. These methods ensure that the compound meets the stringent quality standards required for pharmaceutical research and preclinical studies.

One of the most intriguing aspects of N-2-(3,4-dimethoxyphenyl)ethyl-2-(1,2-dimethyl-1H-indol-3-yl)-2-oxoacetamide is its potential interaction with biological targets such as receptors and enzymes. Preliminary studies suggest that this compound may exhibit selective binding affinity for certain proteins involved in cell signaling pathways. This property has sparked interest in its use as a molecular probe or therapeutic agent in diseases where these pathways are dysregulated.

From a drug development perspective, the pharmacokinetic properties of CAS No. 862831-21-8 are of paramount importance. Researchers are investigating its absorption, distribution, metabolism, and excretion (ADME) profiles to determine its suitability for further development. The compound's lipophilicity and solubility are key factors influencing its bioavailability and efficacy, making these parameters critical in formulation studies.

In the context of current research trends, the exploration of N-2-(3,4-dimethoxyphenyl)ethyl-2-(1,2-dimethyl-1H-indol-3-yl)-2-oxoacetamide aligns with the growing demand for targeted therapies and precision medicine. The compound's potential to address unmet medical needs in areas such as neurodegenerative diseases and chronic inflammation positions it as a valuable asset in the pharmaceutical pipeline. Additionally, its structural novelty offers opportunities for patentability and intellectual property development.

The safety profile of CAS No. 862831-21-8 is another area of active investigation. Toxicology studies are essential to evaluate its potential side effects and establish safe dosage ranges. These studies are conducted in accordance with regulatory guidelines to ensure compliance with good laboratory practices (GLP) and other standards. The findings from these assessments will be crucial for advancing the compound to clinical trials.

In summary, N-2-(3,4-dimethoxyphenyl)ethyl-2-(1,2-dimethyl-1H-indol-3-yl)-2-oxoacetamide represents a promising avenue for scientific exploration and therapeutic innovation. Its unique chemical structure, combined with its potential biological activities, makes it a compelling subject for ongoing and future research. As the scientific community continues to uncover its mechanisms of action and therapeutic potential, this compound may emerge as a key player in the next generation of biomedical breakthroughs.